2-Propanone, 1-(1-piperazinyl)-

• IUPAC Name: 1-piperazin-1-ylpropan-2-one
• InChI: InChI=1S/C7H14N2O/c1-7(10)6-9-4-2-8-3-5-9/h8H,2-6H2,1H3
• InChI Key: LWAQMFOMLLTHKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1CCNCC1
• Molecular Formula: C7H14N2O
• DSSTOX Substance ID: DTXSID80470469
• Molecular Weight: 142.20 g/mol
• CAS No.: 103175-72-0

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Propanone, 1-(1-piperazinyl)- can be achieved through several methods. One common approach involves the reaction of piperazine with acetone under controlled conditions. This reaction typically requires a catalyst and specific temperature and pressure settings to ensure optimal yield and purity of the product .

Industrial Production Methods

In industrial settings, the production of 2-Propanone, 1-(1-piperazinyl)- often involves large-scale chemical reactors where piperazine and acetone are combined in the presence of a catalyst. The reaction mixture is then subjected to distillation and purification processes to isolate the desired compound .

Chemical Reactions Analysis

Types of Reactions

2-Propanone, 1-(1-piperazinyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can participate in nucleophilic substitution reactions, where the piperazine ring can be modified by introducing different substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can result in various substituted piperazine derivatives .

Scientific Research Applications

2-Propanone, 1-(1-piperazinyl)- has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Researchers are investigating its potential as a pharmacophore in drug design, particularly for targeting neurological disorders.

Industry: It is used in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Propanone, 1-(1-piperazinyl)- involves its interaction with specific molecular targets. In biological systems, it can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and the structure of the compound .

Comparison with Similar Compounds

Similar Compounds

• 1-(2-Hydroxyethyl)piperazine
• 1-(2-Methoxyethyl)piperazine
• 1-(2-Ethoxyethyl)piperazine

Uniqueness

2-Propanone, 1-(1-piperazinyl)- is unique due to its acetonyl group, which imparts distinct chemical properties and reactivity compared to other piperazine derivatives. This uniqueness makes it valuable in specific synthetic and research applications.

Synthesis routes and methods

Procedure details

10% Palladium-on-charcoal catalyst (0.3 g) was added to a solution of benzyl 4-(acetylmethyl)-1-piperazinecarboxylate (3.7 g) in ethanol (45 ml). The reaction mixture was stirred under hydrogen at 3 atmospheres pressure for 1.5 hours. The catalyst was removed by filtration and the solvent removed from the filtrate by evaporation. The residue was purified by flash chromatography using dichloromethane/methanol saturated with ammonia (3.5 M) (97/3). Evaporation of the solvent gave 1-(acetylmethyl)piperazine (1.5 g, 80%) as a yellow oil.